Cas no 1356483-46-9 (2-(5-Bromopyridin-3-yl)-1,1,1-trifluoropropan-2-ol)

• Product Name: 2-(5-Bromopyridin-3-yl)-1,1,1-trifluoropropan-2-ol
• CAS No: 1356483-46-9
• MF: C₈H₇BrF₃NO
• MW: 270.046491861343
• MDL: MFCD27579693
• CID: 4696553
• Update Time: 2025-05-24

2-(5-Bromopyridin-3-yl)-1,1,1-trifluoropropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-(5-bromopyridin-3-yl)-1,1,1-trifluoropropan-2-ol
• 2-(5-Bromo-pyridin-3-yl)-1,1,1-trifluoro-propan-2-ol
• RPYDNNYEBHKJJV-UHFFFAOYSA-N
• 2-(5-bromo-3-pyridyl)-1,1,1-trifluoro-propan-2-ol
• 2-(5-Bromopyridin-3-yl)-1,1,1-trifluoropropan-2-ol

• MDL： MFCD27579693
• Inchi： 1S/C8H7BrF3NO/c1-7(14,8(10,11)12)5-2-6(9)4-13-3-5/h2-4,14H,1H3
• InChI Key： RPYDNNYEBHKJJV-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(=C1)C(C)(C(F)(F)F)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 211
• Topological Polar Surface Area: 33.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 2-(5-Bromopyridin-3-yl)-1,1,1-trifluoropropan-2-ol

2-(5-Bromopyridin-3-yl)-1,1,1-trifluoropropan-2-ol: A Comprehensive Overview

The compound 2-(5-Bromopyridin-3-yl)-1,1,1-trifluoropropan-2-ol (CAS No. 1356483-46-9) is a highly specialized organic molecule with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a bromopyridine moiety with a trifluoropropanol group. The integration of these functional groups imparts distinctive chemical properties, making it a valuable compound for research and industrial applications.

Recent studies have highlighted the potential of 2-(5-Bromopyridin-3-yl)-1,1,1-trifluoropropan-2-ol in the development of advanced materials. Researchers have explored its role in the synthesis of novel polymers and high-performance composites. The trifluoropropanol group contributes to the compound's hydrophobicity and thermal stability, while the bromopyridine moiety enhances its electronic properties. These attributes make it an ideal candidate for applications in aerospace and electronics industries.

In addition to its material science applications, 2-(5-Bromopyridin-3-yl)-1,1,1-trifluoropropan-2-ol has shown promise in pharmaceutical research. Its unique structure allows for selective binding to specific biological targets, making it a potential lead compound for drug development. Recent experiments have demonstrated its ability to inhibit certain enzymes involved in metabolic disorders, opening new avenues for therapeutic interventions.

The synthesis of 2-(5-Bromopyridin-3-yl)-1,1,1-trifluoropropan-2-ol involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The use of palladium-catalyzed cross-coupling reactions has significantly improved the efficiency of its production. This advancement not only reduces production costs but also minimizes environmental impact, aligning with current sustainability goals in the chemical industry.

Furthermore, the compound's stability under various environmental conditions has been extensively studied. Research indicates that 2-(5-Bromopyridin-3-yl)-1,1,1-trifluoropropan-2-ol exhibits excellent resistance to UV degradation and oxidative stress. These properties make it suitable for use in outdoor applications such as coatings and adhesives.

In conclusion, 2-(5-Bromopyridin-3-yli)-trifluoropropanol (CAS No. 1356483469) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure and favorable properties continue to drive innovative research and development efforts. As advancements in synthetic methods and material science progress, this compound is poised to play an increasingly important role in shaping future technologies.